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Compound of Interest

Compound Name: 2-Nitropyrimidine
CAS No.: 630123-58-9
Cat. No.: B8774475
Get Quote
. J

Executive Summary

2-Nitropyrimidine (CAS 55133-62-5) is a high-energy, electron-deficient heterocyclic
intermediate used primarily in advanced medicinal chemistry for nucleophilic aromatic
substitution (

) reactions. Unlike its isomer 5-nitropyrimidine, the 2-nitro derivative is chemically labile and
difficult to synthesize due to the deactivating nature of the pyrimidine ring nitrogens. This guide
outlines its specific identification, the requisite oxidative synthetic pathways (avoiding direct
nitration), and its application as a "super-electrophile™ in drug discovery.

Chemical Identity & Physicochemical Profile[2][3][4]
[51[6][7]

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8774475#bc-rfq
https://www.benchchem.com/product/b8774475/docs?utm_src=pdf-body#2-nitropyrimidine-technical-profile-synthetic-challenges-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8774475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter

Data

Chemical Name

2-Nitropyrimidine

CAS Number 55133-62-5
Molecular Formula
Molecular Weight 125.09 g/mol

SMILES C1=CN=C(N=C1)[O-]
InChlKey UQOKRDJILZMZKU-UHFFFAOYSA-N
Pale yellow to off-white crystalline solid
Appearance
(unstable)
- Soluble in DMSO, DMF, Acetonitrile;
Solubility

decomposes in water/protic solvents.[1][2]

Hazard Profile

H302, H312, H332 (Harmful by ingestion, skin

contact, inhalation).

Synthetic Accessibility: The "Impossible"” Nitration

Researchers must understand that 2-nitropyrimidine cannot be synthesized via standard
electrophilic aromatic substitution (nitration).

Why Direct Nitration Fails

Treating pyrimidine with

does not yield 2-nitropyrimidine. The 1,3-nitrogen atoms deactivate the ring, making it
resistant to electrophilic attack. Under forcing conditions, nitration occurs at the 5-position
(meta-like), yielding 5-nitropyrimidine, not the 2-isomer.

Validated Synthetic Route: Oxidative Transformation

The only viable synthetic route involves the oxidation of 2-aminopyrimidine, typically
proceeding through a sulfilimine intermediate or using powerful oxygen transfer agents like
Dimethyldioxirane (DMDO) or HOF-MeCN.
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Protocol: Oxidation via Sulfilimine Intermediate[3]

o Concept: The exocyclic amine is converted to a sulfilimine, increasing the electron density at
the nitrogen, which is then oxidized to the nitro group.[3]

 Yield: Historically low (~33%), reflecting the instability of the C2-nitro bond.
Reagents:
e Precursor: 2-Aminopyrimidine[1][3][4]

o Oxidant: Peroxy acids (e.g., mCPBA) or HOF-MeCN (Hypofluorous acid-acetonitrile

complex).
Activation Oxidation
2-Aminopyrimidine (e.g., DMS/NCS) > Sulfilimine / N-Oxidation (mCPBA or HOF-MeCN) > 2-Nitropyrimidine
(Stable Precursor) Intermediate (Target, CAS 55133-62-5)

Click to download full resolution via product page

Figure 1: Synthetic pathway requiring amine oxidation.[2][3][5] Direct nitration is not feasible.

Reactivity & Mechanistic Insights

The 2-position of the pyrimidine ring is flanked by two electronegative nitrogen atoms. Adding a
nitro group (strongly electron-withdrawing) at this position creates a "Super-Electrophile.”

Nucleophilic Aromatic Substitution ()

The nitro group at C2 acts as an exceptional leaving group (nucleofuge), significantly better
than chlorine or fluorine in similar heteroaromatic systems.

o Mechanism: Addition-Elimination.[1]
e Nucleophiles: Primary/Secondary amines, Thiols, Alkoxides.
e Reaction Rate: Extremely fast, often proceeding at

or room temperature.
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» Side Reactions: Susceptible to hydrolysis by water (yielding 2-
hydroxypyrimidine/pyrimidinone). Anhydrous conditions are mandatory.

2-Nitropyrimidine 2-Substituted

(Electrophile) AttackatC2  ____________ - Elimination Pyrimidine
\ Meisenheimer /
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Figure 2:

mechanism. The C2 position is highly activated for nucleophilic attack.

Applications in Drug Discovery

Researchers utilize 2-nitropyrimidine as a "Trojan horse" scaffold to introduce the pyrimidine
ring into complex molecules under mild conditions where halopyrimidines might require heat or
catalysts.

» Heterocycle Fusion: Precursor for synthesizing fused systems (e.g., purine analogs) by
displacing the nitro group with diamines followed by cyclization.

 Library Generation: Rapid derivatization of the C2 position with diverse amines to generate
Structure-Activity Relationship (SAR) libraries.

Safety & Handling Protocols
Due to the lability of the C-NO2 bond and the potential for energetic decomposition:

e Storage: Store at

under inert atmosphere (Argon/Nitrogen).

e Moisture Sensitivity: Strictly anhydrous handling required; hydrolysis releases nitrous acid.
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Toxicity: Treat as a potential mutagen and sensitizer. Use full PPE (glove box recommended
for neat handling).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [2-Nitropyrimidine: Technical Profile & Synthetic
Challenges[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b8774475/docs#2-nitropyrimidine-technical-profile-
synthetic-challenges-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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